Cas no 2229553-73-3 (tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate
• CAS No: 2229553-73-3
• MF: C₁₄H₂₇FN₂O₂
• MW: 274.374787569046
• CID: 6276971
• PubChem ID: 165970067
• Update Time: 2025-05-19

tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate
• 2229553-73-3
• EN300-1874033
• tert-butyl N-[4-(3-amino-1-fluoropropyl)cyclohexyl]carbamate

• Inchi： 1S/C14H27FN2O2/c1-14(2,3)19-13(18)17-11-6-4-10(5-7-11)12(15)8-9-16/h10-12H,4-9,16H2,1-3H3,(H,17,18)
• InChI Key： CHFLUUNNKIQIII-UHFFFAOYSA-N
• SMILES： FC(CCN)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 274.20565627g/mol
• Monoisotopic Mass: 274.20565627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate (CAS No. 2229553-73-3)

The compound tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate (CAS No. 2229553-73-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the tert-butyl carbamate group and the 3-amino-1-fluoropropyl side chain, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's cyclohexylcarbamate moiety further enhances its utility, providing a rigid scaffold that can influence molecular interactions in biological systems.

One of the most searched questions in the field is: "What are the applications of tert-butyl carbamate derivatives in drug development?" This compound exemplifies the versatility of such derivatives, serving as a building block for protease inhibitors, receptor modulators, and other therapeutic agents. Its amino-fluoropropyl group is particularly noteworthy, as it can participate in hydrogen bonding and electrostatic interactions, which are critical for target engagement.

From an industrial perspective, the synthesis of tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate involves multi-step organic reactions, including protection-deprotection strategies and fluorination techniques. Optimizing these processes is a hot topic in chemical forums, with researchers exploring greener methodologies to reduce environmental impact. Keywords such as "sustainable synthesis of fluorinated intermediates" and "efficient carbamate protection" are frequently queried, reflecting the growing emphasis on eco-friendly chemistry.

Another area of interest is the compound's role in peptide mimetics and small-molecule therapeutics. Its structural complexity allows it to mimic natural peptides, making it a candidate for addressing challenging drug targets. Discussions around "designing bioactive cyclohexylcarbamate derivatives" often highlight this molecule as a case study due to its balanced lipophilicity and solubility.

In summary, tert-butyl N-4-(3-amino-1-fluoropropyl)cyclohexylcarbamate (CAS No. 2229553-73-3) represents a cutting-edge example of how tailored organic synthesis can yield compounds with significant biomedical potential. Its relevance to fluorination chemistry, drug design, and green synthesis ensures it remains a focal point for both academic and industrial research.